Cas no 1019997-75-1 (1-nitro-3-(4-(trifluoromethoxy)phenoxy)benzene)

1-nitro-3-(4-(trifluoromethoxy)phenoxy)benzene structure
1019997-75-1 structure
Product Name:1-nitro-3-(4-(trifluoromethoxy)phenoxy)benzene
CAS No:1019997-75-1
MF:C13H8F3NO4
MW:299.202134132385
CID:1006272
PubChem ID:20259955
Update Time:2025-04-20

1-nitro-3-(4-(trifluoromethoxy)phenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-3-(4-(trifluoromethoxy)phenoxy)benzene
    • 1019997-75-1
    • 1-(3-NITROPHENOXY)-4-(TRIFLUOROMETHOXY)BENZENE
    • SCHEMBL1242359
    • D88182
    • OPCMJVJFRUTSOQ-UHFFFAOYSA-N
    • 1-nitro-3-[4-(trifluoromethoxy)phenoxy]benzene
    • Inchi: 1S/C13H8F3NO4/c14-13(15,16)21-11-6-4-10(5-7-11)20-12-3-1-2-9(8-12)17(18)19/h1-8H
    • InChI Key: OPCMJVJFRUTSOQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 299.04054222g/mol
  • Monoisotopic Mass: 299.04054222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 64.3Ų
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